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in Dried Blood Spots using Isotopic Internal
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Compound of Interest

Compound Name: Lamotrigine-13C3

Introduction

Lamotrigine is a second-generation anti-epileptic drug used for treating focal and generalized
seizures.[1] Due to its high pharmacokinetic variability, therapeutic drug monitoring (TDM) of
lamotrigine is crucial to optimize treatment and minimize adverse effects.[2][3] Dried blood spot
(DBS) sampling offers a minimally invasive alternative to traditional venous blood collection,
making it more patient-friendly, especially for remote and pediatric monitoring.[4][5] This
application note details a robust and sensitive liquid chromatography-tandem mass
spectrometry (LC-MS/MS) method for the quantification of lamotrigine in dried blood spots,
utilizing Lamotrigine-13Cs as an internal standard to ensure high accuracy and precision.

The use of a stable isotope-labeled internal standard like Lamotrigine-13Cs is critical as it co-
elutes with the analyte and experiences similar matrix effects and ionization suppression,
leading to more reliable quantification. This method has been validated for selectivity, accuracy,
precision, and stability, demonstrating its suitability for routine clinical applications.

Experimental Protocols
Materials and Reagents

¢ Analytes and Internal Standard: Lamotrigine and Lamotrigine-13Cs internal standard (IS).

e Blood Collection Cards: Grade 903 filter paper or equivalent.
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e Solvents and Chemicals: Methanol (LC-MS grade), acetonitrile (LC-MS grade), formic acid,
and water (ultrapure).

e Equipment:
o LC-MS/MS system (e.g., Waters Acquity UPLC with a tandem mass spectrometer).
o Pipettes and disposable tips.
o DBS puncher (e.g., 3 mm or 6 mm).
o Microcentrifuge tubes.
o Ultrasonicator.
o Vortex mixer.

o Nitrogen evaporator.

Sample Preparation: Dried Blood Spot (DBS)

» Blood Collection: Spot whole blood (approximately 50 pL) onto the designated circles of the
filter card.

e Drying: Allow the spots to dry at ambient temperature for a minimum of 3 hours in a
horizontal position, protected from direct sunlight.

o Storage: Once dried, store the DBS cards in sealed bags with desiccant at -20°C until
analysis.

o Extraction:

o Punch a 3 mm disc from the center of the dried blood spot into a clean microcentrifuge
tube.

o Add 100 pL of the internal standard working solution (Lamotrigine-*3Cs in methanol).

o Vortex for 30 seconds.
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o Ultrasonicate for 15 minutes.

o Centrifuge at 13,000 rpm for 10 minutes.

o Transfer 50 uL of the supernatant to a clean tube.

o Evaporate the solvent to dryness under a gentle stream of nitrogen.
o Reconstitute the residue in 100 pL of the mobile phase.

o Inject a 5-20 pL aliquot into the LC-MS/MS system.

LC-MS/MS Method

e LC System: UPLC system.

e Column: A suitable C18 column (e.g., Waters Acquity UPLC BEH Phenyl 1.7 um, 2.1x50
mm).

e Column Temperature: 50°C.
e Mobile Phase:
o A: 0.1% Formic acid in water.
o B:0.1% Formic acid in methanol.
e Flow Rate: 0.6 mL/min.
e Gradient:

Start with 80% A and 20% B.

[e]

o

Linearly increase to 35% B over 1.6 minutes.

[¢]

Further increase to 50% B until 2.4 minutes.

[e]

Increase to 100% B at 3.3 minutes and hold for re-equilibration.
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e Mass Spectrometer: Tandem mass spectrometer.
 lonization Mode: Electrospray lonization (ESI) in positive mode.
e MRM Transitions:
o Lamotrigine: Precursor ion > Product ion (specific m/z values to be optimized).
o Lamotrigine-13Cs: Precursor ion > Product ion (specific m/z values to be optimized).

Data Presentation
Calibration Curve

The method was linear over the concentration range of 0.1 to 20 pg/mL for lamotrigine in dried

blood spots.

Concentration (pg/mL) Peak Area Ratio (AnalytellS)
0.1 Example Value

0.5 Example Value

1.0 Example Value

5.0 Example Value

10.0 Example Value

20.0 Example Value

Correlation Coefficient (r?) >0.99

Accuracy and Precision

The intra- and inter-day accuracy and precision were evaluated at low, medium, and high
quality control (QC) concentrations.
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. Intra-day Intra-day Inter-day Inter-day

Concentrati .. . .
QC Level Precision Accuracy Precision Accuracy

on (pg/mL)

(%CV) (%) (%CV) (%)

Low 0.3 <15 85-115 <15 85-115
Medium 3.0 <15 85-115 <15 85-115
High 15.0 <15 85-115 <15 85-115

Data adapted from typical validation results for similar assays.

Recovery
The extraction recovery of lamotrigine from dried blood spots was determined at three QC
levels.

QC Level Concentration (pg/mL) Mean Recovery (%)

Low 0.3 > 85

Medium 3.0 > 85

High 15.0 > 85

Mandatory Visualization
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Caption: Experimental workflow for Lamotrigine quantification in DBS.
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Conclusion

This application note provides a detailed protocol for the quantification of lamotrigine in dried
blood spots using a stable isotope-labeled internal standard and LC-MS/MS. The method is
shown to be accurate, precise, and reliable, making it a valuable tool for therapeutic drug
monitoring of lamotrigine in a clinical research setting. The use of DBS offers significant
advantages in terms of sample collection and patient comfort, facilitating more frequent and
convenient monitoring.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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